Cas no 1805355-00-3 (3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805355-00-3
• MF: C₈H₄Br₂F₅N
• MW: 368.924077987671
• CID: 4808843
• Update Time: 2025-07-18

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F5N/c9-2-4-6(10)3(7(11)12)1-5(16-4)8(13,14)15/h1,7H,2H2
• InChI Key： RRKUTURRAOPCFM-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)N=C(C(F)(F)F)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

Introduction to 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805355-00-3)

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805355-00-3, is a pyridine derivative featuring a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple halogen substituents, including bromo and difluoromethyl groups, enhances its reactivity and versatility, making it a compound of great interest for medicinal chemists and synthetic organic chemists alike.

The molecular structure of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine consists of a pyridine ring substituted with bromine atoms at the 2-position and 6-position, a bromomethyl group at the 2-position, a difluoromethyl group at the 4-position, and another trifluoromethyl group at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various synthetic transformations. The compound's high degree of functionalization makes it an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on halogenated pyridines due to their broad spectrum of biological activities. Halogen atoms, particularly bromine and fluorine, are known to enhance the binding affinity and metabolic stability of drug candidates. The compound 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine exemplifies this trend, as its structural features are well-suited for further derivatization into pharmacologically relevant molecules.

One of the most compelling aspects of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is its utility as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its applicability in generating compounds that interact with kinases and other enzyme targets involved in cancer therapy. The bromomethyl functionality allows for facile introduction of nucleophilic groups, while the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can modulate the reactivity and selectivity of the final products.

Recent advancements in computational chemistry have further highlighted the potential of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine as a key intermediate. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing molecules with improved solubility and bioavailability. By leveraging computational tools, researchers can predict optimal reaction conditions and screen large libraries of derivatives efficiently, accelerating the drug discovery process.

The agrochemical sector has also recognized the significance of halogenated pyridines like 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. Its structural motifs are frequently incorporated into herbicides and pesticides due to their ability to disrupt essential biological processes in weeds and pests while maintaining low toxicity to non-target organisms. The compound's reactivity allows for the creation of novel agrochemicals with enhanced efficacy and environmental safety profiles.

In conclusion, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805355-00-3) represents a cornerstone in modern synthetic chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop innovative solutions in pharmaceuticals and agriculture. As our understanding of molecular interactions continues to evolve, compounds such as this will undoubtedly play an increasingly pivotal role in shaping the future of chemical biology.